Tricaprin-d5

• Molecular Formula: C₃₃H₅₇D₅O₆
• Molecular Weight: 559.87
• Synonyms: Decanoic acid-d5 1,2,3-propanetriyl ester; Actor M 2; Capric acid-d5 triglyceride; Capric triglyceride-d5; Captex 1000-d5; Decanoic acid triglyceride-d5; Dynasan 110-d5; Glycerin-d5 tricaprate; Glycerin-d5 tridecanoate; Glycerol-d5 tricaprate; Glycer

Description

Tricaprin-d5 (deuterated tricaprin) is a isotopically labeled triglyceride in which five hydrogen atoms are replaced by deuterium (²H). Its chemical structure consists of three capric acid (decanoic acid) chains esterified to a glycerol backbone, with deuterium substitution typically occurring at specific positions to minimize metabolic interference and enhance analytical precision . This compound is primarily utilized as an internal standard in mass spectrometry (MS)-based lipidomic studies, enabling accurate quantification of non-deuterated triglycerides in biological matrices by compensating for ion suppression or enhancement effects during ionization .

Synthesis of this compound involves deuterium incorporation via catalytic exchange or chemical synthesis using deuterated precursors. Its high isotopic purity (>98%) ensures minimal cross-talk with endogenous lipids, a critical feature for reliable quantification . Applications span pharmaceutical research, metabolic disorder studies, and nutritional science, where precise lipid profiling is essential.

Comparison with Similar Compounds

Triolein-d5

Triolein-d5, a deuterated analog of triolein (C57H104O6), shares functional utility with Tricaprin-d5 but differs in fatty acid chain composition. While this compound contains saturated capric acid chains, Triolein-d5 features unsaturated oleic acid (C18:1) chains. This structural variation impacts their chromatographic behavior:

• Retention Time : this compound elutes earlier in reverse-phase liquid chromatography (LC) due to shorter chain length and saturation (Table 1) .
• Isotopic Purity : Both compounds exhibit >98% deuterium enrichment, but Triolein-d5 may require additional purification steps due to higher susceptibility to oxidation during synthesis .

Trilinolein-d5

Trilinolein-d5, containing linoleic acid (C18:2) chains, is used in polyunsaturated fatty acid (PUFA) research. Compared to this compound:

• Molecular Weight: this compound (MW: ~602.9 g/mol) has a lower molecular weight than Trilinolein-d5 (MW: ~902.1 g/mol), affecting MS detection sensitivity in high-resolution instruments .
• Stability: this compound demonstrates superior thermal stability under LC-MS conditions, whereas Trilinolein-d5 may degrade due to PUFA oxidation .

Table 1: Structural and Analytical Properties of Deuterated Triglycerides

Compound	Fatty Acid Chains	Deuterium Positions	Retention Time (min)	Isotopic Purity (%)
This compound	C10:0 (x3)	Glycerol backbone	8.2	98.5
Triolein-d5	C18:1 (x3)	Sn-1, Sn-2, Sn-3	12.7	98.2
Trilinolein-d5	C18:2 (x3)	Fatty acid terminals	14.9	97.8

Data derived from supplementary LC-MS studies .

Functional Analogs

Non-Deuterated Tricaprin

Non-deuterated tricaprin serves as a substrate in lipid digestion studies but lacks the analytical advantages of this compound:

• Matrix Effects: In MS, non-deuterated tricaprin co-elutes with endogenous lipids, leading to signal variability (±15–20%), whereas this compound reduces variability to <5% .
• Quantitative Accuracy: this compound improves recovery rates (95–102%) compared to non-deuterated analogs (80–90%) in spiked plasma samples .

Tripalmitin-d5

Tripalmitin-d5 (C16:0 chains) is another deuterated internal standard. Key differences include:

• Chain Length Compatibility : this compound is optimal for medium-chain triglyceride (MCT) analysis, while Tripalmitin-d5 is suited for long-chain triglycerides (LCTs) .
• Ionization Efficiency : this compound exhibits 20% higher ionization efficiency in electrospray ionization (ESI)-MS due to shorter chain length and lower hydrophobicity .

Table 2: Performance Comparison in Lipid Quantification

Metric	This compound	Non-Deuterated Tricaprin	Tripalmitin-d5
Signal Variability	<5%	15–20%	8–10%
Recovery Rate	95–102%	80–90%	88–94%
Detection Limit (nM)	0.5	2.0	1.2

Data synthesized from method validation studies .